Cas no 101925-74-0 (9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-)
101925-74-0 structure
Product Name:9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
CAS No:101925-74-0
MF:C21H36O3
MW:336.50874710083
CID:1130908
PubChem ID:87554054
Update Time:2025-04-20
9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- Chemical and Physical Properties
Names and Identifiers
-
- 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-
- 3-hydroxypropyl octadeca-9,12,15-trienoate
- SCHEMBL3661758
- 101925-74-0
- 3-Hydroxypropyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
- 9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- (9CI)
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- Inchi: 1S/C21H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(23)24-20-17-19-22/h3-4,6-7,9-10,22H,2,5,8,11-20H2,1H3/b4-3-,7-6-,10-9-
- InChI Key: VWDCSTSVYSAVEP-PDBXOOCHSA-N
- SMILES: O(CCCO)C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O
Computed Properties
- Exact Mass: 336.26658
- Monoisotopic Mass: 336.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
101925-74-0 (9,12,15-Octadecatrienoic acid, 3-hydroxypropyl ester, (Z,Z,Z)-) Related Products
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